Cas no 174907-36-9 (5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)-)

• Product Name: 5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)-
• CAS No: 174907-36-9
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 3814514
• PubChem ID: 15271061
• Update Time: 2025-04-22

5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)-
• 174907-36-9
• 6-(Trifluoromethyl)-5H-[1,3]dioxolo[4,5-f]indole

• Inchi： 1S/C10H6F3NO2/c11-10(12,13)9-2-5-1-7-8(16-4-15-7)3-6(5)14-9/h1-3,14H,4H2
• InChI Key： RIFMBVHWWJTHBE-UHFFFAOYSA-N
• SMILES： FC(C1=CC2=CC3=C(C=C2N1)OCO3)(F)F

Computed Properties

• Exact Mass: 229.03506292Da
• Monoisotopic Mass: 229.03506292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.3Ų